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Cat. No.: B15554228 Get Quote

Abstract: 6-ROX (6-Carboxy-X-rhodamine) hydrochloride is a highly stable, red-emitting

rhodamine derivative widely employed in molecular biology and bio-imaging. Renowned for its

high fluorescence quantum yield and photostability, 6-ROX serves as a critical component in

various research applications.[1][2] Its most prominent roles include acting as a passive

reference dye in quantitative real-time PCR (qPCR) to normalize fluorescence signals and as a

fluorescent label for oligonucleotides in Sanger sequencing and other nucleic acid-based

assays.[1][3][4] This guide provides a comprehensive overview of the technical properties, core

applications, experimental protocols, and handling procedures for 6-ROX hydrochloride,

intended for researchers, scientists, and professionals in the field of drug development.

Core Properties of 6-ROX Hydrochloride
6-ROX is a purified single isomer of carboxy-X-rhodamine, which is preferred for applications

requiring high reproducibility.[4] Its chemical and spectral properties make it a versatile tool for

fluorescent labeling.

Data Presentation: Physicochemical and Spectral Properties

The quantitative properties of 6-ROX are summarized below. These values are critical for

instrument setup and experimental design.
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Table 1: Physicochemical Properties of 6-

ROX and its Hydrochloride Salt

Property Value

Synonyms 6-Carboxy-X-rhodamine, ROX, Rhodamine X

CAS Number (6-ROX) 194785-18-7[2][5]

CAS Number (6-ROX HCl) 1689512-96-6[6]

Molecular Formula (6-ROX) C₃₃H₃₀N₂O₅[2][7]

Molecular Weight (6-ROX) 534.6 g/mol [7]

Molecular Formula (6-ROX HCl) C₃₃H₃₁ClN₂O₅[6]

Molecular Weight (6-ROX HCl) 571.06 g/mol [6]

Purity ≥98%[6]

Solubility
Good in polar organic solvents (DMSO, DMF);

low in water[1][2]

Table 2: Spectral Properties of 6-ROX

Property Value

Excitation Maximum (λex) ~570 - 578 nm[1][3][4][8]

Emission Maximum (λem) ~591 - 604 nm[1][3][4]

Molar Extinction Coefficient (ε) 82,000 - 93,000 L·mol⁻¹·cm⁻¹[1][2][4]

Fluorescence Quantum Yield (Φ) ~1.0[1][2][4]

Recommended Excitation Source
Argon-ion laser (514 nm line), Green laser (540-

580 nm)[9][10]

Key Research Applications
6-ROX hydrochloride's utility spans several core techniques in molecular and cellular biology.
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In qPCR, 6-ROX is used as an inert passive reference dye to normalize the fluorescent signal

of reporter dyes (like SYBR Green or FAM).[3] Its constant fluorescence signal across PCR

cycles allows for the correction of non-PCR-related variations, such as pipetting inaccuracies or

well-to-well differences in signal collection, thereby increasing the precision of quantitative

analysis.[3][11][12]
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Caption: Workflow for qPCR using 6-ROX as a passive reference dye.

6-ROX is a key component of the dye sets used in automated Sanger sequencing, a method

for determining the nucleotide sequence of DNA.[4][13][14] In this "chain termination" method,

a derivative of 6-ROX is covalently attached to one of the four dideoxynucleotides (ddNTPs).

When a ROX-labeled ddNTP is incorporated into a growing DNA strand, synthesis terminates.

The resulting collection of DNA fragments, each ending with a specific fluorescently-labeled

base, is separated by size via capillary electrophoresis. A laser excites the dyes, and the

emitted fluorescence is detected to read the DNA sequence.[15]
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Caption: Workflow for Sanger DNA sequencing using 6-ROX-labeled terminators.
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The amine-reactive succinimidyl ester (SE) form of 6-ROX allows for its covalent conjugation to

primary amines on biomolecules such as proteins, peptides, and modified nucleic acids.[9][14]

This makes 6-ROX a valuable tool for fluorescence microscopy and flow cytometry.[9]

Additionally, 6-ROX itself has been identified as a selective fluorescent probe for

cyclooxygenase-2 (COX-2), an enzyme often overexpressed in tumors and sites of

inflammation.[5] This allows for optical imaging of diseased tissues with high COX-2

expression.[5]
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Caption: General workflow for live-cell staining and fluorescence microscopy.
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Experimental Protocols
The following are generalized protocols. Optimal conditions may vary and should be

determined empirically for specific applications and instruments.

This protocol outlines the setup of a typical qPCR experiment using a master mix containing 6-

ROX.

Thaw Reagents: Thaw the qPCR master mix (with ROX), primers, template DNA, and

nuclease-free water on ice.[16] Mix each solution gently and centrifuge briefly.

Prepare Master Mix: In a sterile, nuclease-free tube, prepare a master mix for the desired

number of reactions (plus one extra) to minimize pipetting errors.[12] For a single 20 µL

reaction:

10 µL of 2X qPCR Master Mix with ROX

0.5 µL of Forward Primer (10 µM stock)

0.5 µL of Reverse Primer (10 µM stock)

4 µL of Nuclease-free water

Add Template: Aliquot 15 µL of the master mix into each PCR tube or well.

Add Template DNA: Add 5 µL of template DNA (or water for a no-template control) to the

respective tubes/wells for a final volume of 20 µL.

Seal and Centrifuge: Seal the PCR plate or tubes, mix gently, and centrifuge briefly to collect

the contents at the bottom.

Thermal Cycling: Place the reaction in a real-time PCR instrument and run a suitable thermal

cycling program. A typical program is:

Enzyme Activation: 95°C for 2 minutes[11]

Cycling (40 cycles):
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Denaturation: 95°C for 15 seconds[11]

Annealing/Extension: 60°C for 60 seconds (acquire fluorescence data during this step)

[11]

Melt Curve Analysis (for SYBR Green assays)

This protocol provides a high-level overview of preparing a sample for Sanger sequencing.

Template and Primer Preparation: Quantify the purified PCR product or plasmid DNA. The

required amount of template DNA depends on its type and length (e.g., 20-80 ng for PCR

products <500 bp, 150-300 ng for plasmids).[15] Dilute the template and the sequencing

primer to the required concentrations.

Sequencing Reaction: In a PCR tube, combine the template DNA, sequencing primer, and a

sequencing master mix (which contains DNA polymerase, dNTPs, and the four fluorescently

labeled ddNTPs, including the one labeled with 6-ROX).

Cycle Sequencing: Perform thermal cycling to generate the population of terminated

fragments of varying lengths.

Purification: Purify the sequencing reaction products to remove unincorporated dye

terminators, which can interfere with the results.[15]

Capillary Electrophoresis: Load the purified sample onto an automated DNA sequencer (e.g.,

Applied Biosystems 3500 Genetic Analyzer).[17] The instrument will perform electrophoresis,

detect the fluorescence of the fragments as they pass the detector, and generate a

chromatogram representing the DNA sequence.

This protocol is for staining live cells with a 6-ROX-based probe.

Cell Preparation: Plate cells on a suitable imaging dish (e.g., glass-bottom dish) and culture

until they reach the desired confluency.

Prepare Staining Solution: Prepare a stock solution of the 6-ROX conjugate in anhydrous

DMSO.[4] Immediately before use, dilute the stock solution to a final working concentration

(e.g., 5 µM) in pre-warmed complete cell culture medium.[18]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.vivantechnologies.com/images/Resources/manual/ViPrimePLUS/qlmm11-r%20viprimeplus%20taq%20qpcr%20mastermix%20with%20rox.pdf
https://www.vivantechnologies.com/images/Resources/manual/ViPrimePLUS/qlmm11-r%20viprimeplus%20taq%20qpcr%20mastermix%20with%20rox.pdf
https://www.thermofisher.com/se/en/home/technical-resources/technical-reference-library/capillary-electrophoresis-applications-support-center/sanger-sequencing-support/sanger-sequencing-support-getting-started.html
https://www.thermofisher.com/se/en/home/technical-resources/technical-reference-library/capillary-electrophoresis-applications-support-center/sanger-sequencing-support/sanger-sequencing-support-getting-started.html
https://m.youtube.com/watch?v=K-d6PDZTVO8
https://www.aatbio.com/products/6-rox-6-carboxy-x-rhodamine-cas-194785-18-7
https://tools.thermofisher.com/content/sfs/manuals/mp10422.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Staining: Remove the existing medium from the cells and add the staining solution.

Incubation: Incubate the cells for 30 minutes at 37°C, protected from light.[18]

Washing: Remove the staining solution and wash the cells three times with pre-warmed

phosphate-buffered saline (PBS) or live-cell imaging solution.[18]

Imaging: Add fresh imaging solution to the cells. Visualize the cells using a fluorescence

microscope equipped with appropriate filters for ROX (e.g., Ex: 560/20 nm, Em: 610/40 nm).

Handling and Storage
Proper storage is critical to maintain the fluorescence and reactivity of 6-ROX hydrochloride.

Table 3: Recommended Storage and

Handling

Form Condition

Solid Powder

Store at -20°C, desiccated and protected from

light.[1][2][9][10][14] Transportation can be at

room temperature for up to 3 weeks.[1][2]

Stock Solution (in DMSO)

Aliquot to minimize freeze-thaw cycles. Store at

-20°C for up to 1 month or -80°C for up to 6

months, protected from light.[5]

Safety and Disposal
6-ROX hydrochloride is classified as a hazardous substance and requires careful handling.

Hazards: Causes skin irritation, serious eye irritation, and may cause respiratory irritation.[7]

[9][19][20] It is harmful if swallowed or in contact with skin.[19]

Precautions: Always handle in a well-ventilated area or chemical fume hood.[21] Wear

appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat.[19][21] Avoid generating dust.[21]

First Aid:
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Skin Contact: Wash immediately with plenty of soap and water.[19]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention.[19][21]

Inhalation: Move the person to fresh air.[19]

Ingestion: Do NOT induce vomiting. Rinse mouth and seek immediate medical attention.

[21]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Conclusion
6-ROX hydrochloride is a robust and versatile fluorescent dye that is indispensable for

modern molecular research. Its application as a passive reference in qPCR significantly

improves data quality, while its role as a fluorescent label in Sanger sequencing has been

fundamental to genomics. With additional applications in high-resolution cellular imaging, 6-

ROX remains a cornerstone fluorophore for generating reliable and reproducible data in a wide

array of scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15554228?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554228?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

